Cas no 1406499-25-9 (5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester)
5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
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- Inchi: 1S/C12H13N3O3/c1-3-18-12(16)11-13-10(14-15-11)8-5-4-6-9(7-8)17-2/h4-7H,3H2,1-2H3,(H,13,14,15)
- InChI Key: KDZQHRZDGPSARD-UHFFFAOYSA-N
- SMILES: N1C(C(OCC)=O)=NC(C2=CC=CC(OC)=C2)=N1
5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502934-1g |
Ethyl3-(3-methoxyphenyl)-1H-1,2,4-triazole-5-carboxylate |
1406499-25-9 | 97% | 1g |
$539 | 2022-09-29 |
5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
Research Briefing on 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS: 1406499-25-9)
The compound 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS: 1406499-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the role of this triazole derivative as a versatile scaffold in drug discovery. The compound's structure, featuring a methoxy-phenyl group and an ethyl ester moiety, has been shown to enhance its pharmacokinetic properties, including solubility and metabolic stability. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising activity against protein kinases implicated in cancer progression. The research team employed molecular docking and in vitro assays to elucidate its binding affinity and selectivity. The results indicated that 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester could serve as a lead compound for developing novel kinase inhibitors.
Another area of interest is the compound's potential antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, particularly Gram-positive pathogens. The study suggested that the triazole core interacts with bacterial cell wall synthesis enzymes, offering a new mechanism of action distinct from existing antibiotics.
Ongoing research is also investigating the compound's metabolic fate and toxicity profile. Preliminary data from in vivo studies indicate favorable bioavailability and minimal off-target effects, making it a promising candidate for further preclinical development. However, researchers caution that additional optimization may be required to improve its potency and reduce potential hepatotoxicity observed at higher doses.
The synthesis of 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester has been refined in recent years, with several groups reporting improved yields and purity through novel catalytic methods. A 2022 patent application described a green chemistry approach using microwave-assisted synthesis, significantly reducing reaction times and environmental impact compared to traditional methods.
In conclusion, 5-(3-Methoxy-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester represents a multifaceted compound with diverse therapeutic potential. While current research is promising, further studies are needed to fully characterize its mechanisms of action and optimize its drug-like properties. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and pharmaceutical development.
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